molecular formula C11H18Cl2N2O B6191901 3-(piperidin-4-yloxy)aniline dihydrochloride CAS No. 2648941-46-0

3-(piperidin-4-yloxy)aniline dihydrochloride

Cat. No. B6191901
CAS RN: 2648941-46-0
M. Wt: 265.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“3-(piperidin-4-yloxy)aniline dihydrochloride” is a chemical compound with the molecular formula C11H17ClN2O and a molecular weight of 228.72 . Piperidines, which this compound is a derivative of, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .


Synthesis Analysis

Piperidine derivatives are synthesized through intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones . Specific methods of piperidine synthesis include hydrogenation, cyclization, cycloaddition, annulation, amination, and multicomponent reactions .


Molecular Structure Analysis

The molecular structure of “this compound” includes a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state .


Chemical Reactions Analysis

Piperidine derivatives are involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives . These reactions include hydrogenation, cyclization, cycloaddition, annulation, amination, and multicomponent reactions .

Safety and Hazards

While specific safety and hazard information for “3-(piperidin-4-yloxy)aniline dihydrochloride” is not available, general safety measures for handling similar compounds include avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and using non-sparking tools .

Future Directions

Piperidine derivatives, including “3-(piperidin-4-yloxy)aniline dihydrochloride”, continue to be a hot area of research due to their importance in the pharmaceutical industry . Future research will likely focus on the development of fast and cost-effective methods for the synthesis of substituted piperidines .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(piperidin-4-yloxy)aniline dihydrochloride involves the reaction of 4-piperidone with aniline in the presence of a reducing agent to form 4-(piperidin-4-yloxy)aniline. This intermediate is then reacted with hydrochloric acid to form the final product, 3-(piperidin-4-yloxy)aniline dihydrochloride.", "Starting Materials": [ "4-piperidone", "aniline", "reducing agent", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-piperidone is reacted with aniline in the presence of a reducing agent, such as sodium borohydride or lithium aluminum hydride, to form 4-(piperidin-4-yloxy)aniline.", "Step 2: 4-(piperidin-4-yloxy)aniline is then reacted with hydrochloric acid to form 3-(piperidin-4-yloxy)aniline dihydrochloride.", "Overall reaction: 4-piperidone + aniline + reducing agent + HCl → 3-(piperidin-4-yloxy)aniline dihydrochloride" ] }

CAS RN

2648941-46-0

Molecular Formula

C11H18Cl2N2O

Molecular Weight

265.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.